Cas no 946347-80-4 (3,4-dimethoxy-N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(piperidin-1-yl)ethylbenzene-1-sulfonamide)

• Product Name: 3,4-dimethoxy-N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(piperidin-1-yl)ethylbenzene-1-sulfonamide
• CAS No: 946347-80-4
• MF: C₂₄H₃₃N₃O₄S
• MW: 459.601525068283
• CID: 6391240
• PubChem ID: 16907890
• Update Time: 2025-05-24

3,4-dimethoxy-N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(piperidin-1-yl)ethylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3,4-dimethoxy-N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(piperidin-1-yl)ethylbenzene-1-sulfonamide
• Benzenesulfonamide, N-[2-(2,3-dihydro-1-methyl-1H-indol-5-yl)-2-(1-piperidinyl)ethyl]-3,4-dimethoxy-
• 946347-80-4
• 3,4-dimethoxy-N-[2-(1-methyl-2,3-dihydroindol-5-yl)-2-piperidin-1-ylethyl]benzenesulfonamide
• F2352-0407
• SR-01000912172-1
• 3,4-dimethoxy-N-(2-(1-methylindolin-5-yl)-2-(piperidin-1-yl)ethyl)benzenesulfonamide
• AKOS024642733
• SR-01000912172
• 3,4-dimethoxy-N-[2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(piperidin-1-yl)ethyl]benzene-1-sulfonamide

• Inchi： 1S/C24H33N3O4S/c1-26-14-11-19-15-18(7-9-21(19)26)22(27-12-5-4-6-13-27)17-25-32(28,29)20-8-10-23(30-2)24(16-20)31-3/h7-10,15-16,22,25H,4-6,11-14,17H2,1-3H3
• InChI Key： KJIHZCRVWCEARQ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=C(C=1)OC)OC)(NCC(C1C=CC2=C(CCN2C)C=1)N1CCCCC1)(=O)=O

Computed Properties

• Exact Mass: 459.21917772g/mol
• Monoisotopic Mass: 459.21917772g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 694
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 79.5Ų

Experimental Properties

• Density: 1?+-.0.06 g/cm3(Predicted)
• Boiling Point: 630.4±65.0 °C(Predicted)
• pka: 11.12±0.50(Predicted)

Additional information on 3,4-dimethoxy-N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(piperidin-1-yl)ethylbenzene-1-sulfonamide

Compound CAS No. 946347-80-4: 3,4-Dimethoxy-N-(2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(piperidin-1-yl)ethyl)benzene-1-sulfonamide

The compound with CAS No. 946347-80-4, known as 3,4-Dimethoxy-N-(2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(piperidin-1-yl)ethyl)benzene-1-sulfonamide, is a highly specialized organic molecule with a complex structure. This compound belongs to the class of sulfonamides, which are widely studied in medicinal chemistry due to their potential pharmacological activities. The molecule features a benzene ring substituted with two methoxy groups at the 3 and 4 positions, a sulfonamide group at position 1, and a substituted ethyl group attached to the nitrogen of the sulfonamide.

The sulfonamide group is a key functional group in this compound, often associated with anti-inflammatory and analgesic properties. The methoxy groups at positions 3 and 4 on the benzene ring contribute to the molecule's stability and may influence its pharmacokinetic properties. The ethyl group attached to the nitrogen is further substituted with two distinct moieties: a 1-methylindol group and a piperidine ring. These substituents introduce additional complexity and potential bioactivity to the molecule.

Recent studies have highlighted the importance of indole derivatives in drug discovery, particularly in the development of anticancer agents. The 1-methylindol group in this compound may play a role in modulating the activity of various enzymes or receptors, making it a promising candidate for further investigation. Additionally, the presence of the piperidine ring introduces rigidity and potential hydrogen bonding capabilities, which could enhance the molecule's bioavailability and interaction with target proteins.

From a synthetic perspective, this compound represents a significant achievement in organic chemistry. Its construction likely involves multi-step synthesis strategies, including coupling reactions, reductions, and possibly microwave-assisted synthesis techniques. The synthesis of such complex molecules often requires precise control over reaction conditions to ensure high yields and purity.

In terms of applications, this compound may find utility in various therapeutic areas. Its structure suggests potential anti-inflammatory or antitumor properties due to the presence of functional groups known to interact with key biological targets. For instance, sulfonamides are known to inhibit certain kinase enzymes, which are critical in cell signaling pathways involved in cancer progression.

Furthermore, the methoxy groups on the benzene ring could enhance the molecule's solubility and permeability across biological membranes, which are essential properties for drug candidates. The combination of these features makes this compound an interesting subject for preclinical studies aimed at evaluating its efficacy and safety profiles.

Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic properties of such compounds more accurately. By employing molecular docking studies and quantitative structure-property relationship (QSPR) models, scientists can gain insights into how this compound might behave within a biological system before conducting expensive experimental studies.

In conclusion, CAS No. 946347-80-4 represents a sophisticated organic molecule with significant potential in medicinal chemistry. Its unique structure combines several functional groups that could confer it with diverse biological activities. As research continues to unravel its properties and applications, this compound may pave the way for innovative therapeutic solutions in various disease areas.